Cas no 2171256-31-6 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid
- EN300-1491611
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid
- 2171256-31-6
-
- Inchi: 1S/C24H26N2O7/c1-14(22(28)26-20(23(29)30)11-12-21(27)32-2)25-24(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)/t14-,20-/m0/s1
- InChI Key: RWDDOTPJSNZRIZ-XOBRGWDASA-N
- SMILES: O(C(N[C@@H](C)C(N[C@H](C(=O)O)CCC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.17400117g/mol
- Monoisotopic Mass: 454.17400117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 131Ų
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491611-1.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491611-50mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-100mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 100mg |
$741.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-250mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 250mg |
$774.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-500mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 500mg |
$809.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-1000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 1000mg |
$842.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-2500mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 2500mg |
$1650.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-5000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 5000mg |
$2443.0 | 2023-09-28 | ||
| Enamine | EN300-1491611-10000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxy-5-oxopentanoic acid |
2171256-31-6 | 10000mg |
$3622.0 | 2023-09-28 |
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid
Comprehensive Analysis of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2171256-31-6)
The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid, identified by its CAS No. 2171256-31-6, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical feature for solid-phase peptide synthesis (SPPS). This compound has garnered significant attention due to its role in the development of novel therapeutics and its compatibility with modern automated peptide synthesizers.
One of the most searched topics in peptide chemistry revolves around the Fmoc protection strategy, which ensures high yields and minimal side reactions during synthesis. Researchers frequently inquire about the stability and deprotection conditions of Fmoc-amino acids, making this compound a subject of interest. The methoxy-5-oxopentanoic acid moiety further enhances its utility, as it can be tailored for targeted drug delivery systems, a hot topic in precision medicine.
In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic methods. Its efficient coupling reactions reduce waste, addressing concerns about environmental impact in pharmaceutical manufacturing. Additionally, its chiral purity ((2S)-configuration) is crucial for producing enantiomerically pure drugs, a key focus area for regulatory agencies like the FDA.
The versatility of CAS No. 2171256-31-6 extends to bioconjugation applications, where it serves as a linker for attaching peptides to nanoparticles or antibodies. This aligns with the booming field of theranostics, which combines therapy and diagnostics. Users often search for "Fmoc-linked peptide modifications" or "chiral building blocks for drug discovery," highlighting the compound's relevance in cutting-edge research.
From a commercial perspective, the demand for high-purity (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid is driven by its use in GMP-compliant peptide production. Its stability under standard storage conditions (-20°C) makes it a preferred choice for laboratories worldwide. As peptide-based therapies gain traction—especially for diabetes and oncology—this compound's market value is projected to rise significantly.
In summary, CAS No. 2171256-31-6 represents a cornerstone in modern peptide science, bridging fundamental research and industrial applications. Its multifaceted roles in drug development, bioconjugation, and sustainable synthesis ensure its continued prominence in scientific literature and commercial catalogs alike.
2171256-31-6 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxy-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)